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molecular formula C16H20ClN B8504508 1-Benzyl-3,4-diethylpyridin-1-ium chloride CAS No. 60333-17-7

1-Benzyl-3,4-diethylpyridin-1-ium chloride

Cat. No. B8504508
CAS RN: 60333-17-7
M. Wt: 261.79 g/mol
InChI Key: WAAFEMRVVWNUQW-UHFFFAOYSA-M
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Patent
US04032529

Procedure details

Benzyl chloride (250 g.) was added dropwise to a solution of 3,4-diethylpyridine (262 g., Beilsteins Handbuch der Organischen Chemie, Vierte Auflage, Julius Springer, Berlin, 1935 p. 253) in isopropyl alcohol (700 ml.). The resulting solution was refluxed (for 2 hr.), then concentrated under water pump vacuum. Benzene (250 ml.) was added to the residue and the solution was concentrated again. The process was repeated with two further portions (250 ml. and 500 ml.) of benzene. The residue began to crystallize. Benzene (2250 ml.) was added, affording a thick slurry of 1-benzyl-3,4-diethylpyridinium chloride.
Name
Benzyl chloride
Quantity
250 g
Type
reactant
Reaction Step One
Name
3,4-diethylpyridine
Quantity
262 g
Type
reactant
Reaction Step One
Name
isopropyl alcohol
Quantity
700 mL
Type
solvent
Reaction Step One
Name
1-benzyl-3,4-diethylpyridinium chloride

Identifiers

REACTION_CXSMILES
[CH2:1]([Cl:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[CH2:9]([C:11]1[CH:12]=[N:13][CH:14]=[CH:15][C:16]=1[CH2:17][CH3:18])[CH3:10]>C(O)(C)C>[Cl-:8].[CH2:1]([N+:13]1[CH:14]=[CH:15][C:16]([CH2:17][CH3:18])=[C:11]([CH2:9][CH3:10])[CH:12]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:3.4|

Inputs

Step One
Name
Benzyl chloride
Quantity
250 g
Type
reactant
Smiles
C(C1=CC=CC=C1)Cl
Name
3,4-diethylpyridine
Quantity
262 g
Type
reactant
Smiles
C(C)C=1C=NC=CC1CC
Name
isopropyl alcohol
Quantity
700 mL
Type
solvent
Smiles
C(C)(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The resulting solution was refluxed (for 2 hr.)
Duration
2 h
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under water
ADDITION
Type
ADDITION
Details
Benzene (250 ml.) was added to the residue
CONCENTRATION
Type
CONCENTRATION
Details
the solution was concentrated again
CUSTOM
Type
CUSTOM
Details
to crystallize
ADDITION
Type
ADDITION
Details
Benzene (2250 ml.) was added

Outcomes

Product
Name
1-benzyl-3,4-diethylpyridinium chloride
Type
product
Smiles
[Cl-].C(C1=CC=CC=C1)[N+]1=CC(=C(C=C1)CC)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.